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Compound of Interest

Compound Name: 6-Chloro-7-methylflavone

CAS No.: 147919-60-6

Cat. No.: B114995

Get Quote

As innovation in drug development continues to accelerate, the synthesis and analysis of novel

compounds are paramount. 6-Chloro-7-methylflavone, a halogenated flavonoid, represents a

class of molecules with significant research interest. However, ensuring the safety of laboratory

personnel is the foundational prerequisite for any successful research endeavor. This guide

provides a detailed operational plan for the safe handling and disposal of 6-Chloro-7-
methylflavone, grounded in established safety protocols and a deep understanding of the

compound's potential hazards.

Hazard Assessment: Understanding the Risks
While a specific Safety Data Sheet (SDS) for 6-Chloro-7-methylflavone is not readily

available, a comprehensive hazard assessment can be constructed by examining the

toxicological profiles of structurally similar flavonoid and halogenated aromatic compounds.

Flavonoids, as a class, are often associated with skin, eye, and respiratory irritation.[1] The

presence of a chlorine atom on the aromatic ring necessitates additional caution, as

halogenated organic compounds can present unique toxicological and disposal challenges.

Inferred Potential Hazards:
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Skin Irritation: May cause redness and discomfort upon contact.[1]

Serious Eye Irritation: Can cause significant eye irritation or damage.[1]

Respiratory Irritation: Inhalation of dust or fumes may irritate the respiratory tract.[1]

Environmental Hazard: Chlorinated organic compounds can be persistent in the environment

and require specialized disposal.[2]

This assessment mandates a stringent adherence to personal protective equipment (PPE)

protocols to mitigate exposure risks.

Personal Protective Equipment (PPE): Your First Line of
Defense
The Occupational Safety and Health Administration (OSHA) mandates the use of PPE to

protect against workplace hazards.[3][4] For handling 6-Chloro-7-methylflavone, a multi-

layered approach to PPE is essential.

The following table outlines the minimum required PPE for handling 6-Chloro-7-methylflavone
in a laboratory setting.
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Body Part Required PPE
Standard/Specificat
ion

Rationale

Eyes/Face

Chemical Splash

Goggles & Face

Shield

ANSI Z87.1

Protects against

splashes of solutions

and airborne particles.

A face shield provides

an additional layer of

protection for the

entire face.[5][6]

Hands
Nitrile Gloves (double-

gloved)
ASTM D6319

Provides chemical

resistance. Double-

gloving is

recommended to

minimize the risk of

exposure due to tears

or punctures.[7]

Body
Fully-buttoned

Laboratory Coat
N/A

Protects skin and

personal clothing from

contamination.[6]

Respiratory
NIOSH-approved

Respirator

Varies based on risk

assessment

Required when

handling the powder

outside of a certified

chemical fume hood

or when there is a risk

of aerosolization.[6]

Feet Closed-toe Shoes N/A

Protects feet from

spills and falling

objects.

The proper sequence of putting on (donning) and taking off (doffing) PPE is critical to prevent

cross-contamination.

Donning Sequence Diagram
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PPE Donning Workflow

Lab_Coat Respirator
1.

Goggles_Face_Shield
2.

Gloves
3.

PPE Doffing Workflow

Gloves Goggles_Face_Shield
1.

Lab_Coat
2.

Respirator
3.

Click to download full resolution via product page

Caption: Sequential process for correctly doffing PPE.

Engineering Controls: Minimizing Exposure at the
Source
Whenever possible, engineering controls should be the primary method of exposure reduction.

Chemical Fume Hood: All weighing and handling of solid 6-Chloro-7-methylflavone and

preparation of its solutions must be conducted in a properly functioning and certified

chemical fume hood. [7]* Ventilation: Ensure adequate general laboratory ventilation to

prevent the accumulation of vapors.

Spill and Emergency Procedures
In the event of a spill, immediate and correct action is crucial.

Small Spills (Solid):

Alert personnel in the immediate area.

Wearing appropriate PPE, gently cover the spill with an absorbent material to prevent dust

from becoming airborne.
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Carefully sweep the material into a designated hazardous waste container.

Small Spills (Liquid Solution):

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with a chemical spill kit absorbent.

Place the contaminated absorbent into a designated hazardous waste container. * Large

Spills:

Evacuate the laboratory immediately.

Notify your institution's Environmental Health and Safety (EHS) department.

Prevent entry to the contaminated area.

In case of personal exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. [8]* Eye Contact: Immediately flush eyes with

a gentle stream of water for at least 15 minutes, holding the eyelids open. [8]* Inhalation:

Move to fresh air immediately. [8]* Ingestion: Do NOT induce vomiting. Rinse mouth with

water. [8] In all cases of personal exposure, seek immediate medical attention and provide

the medical personnel with as much information about the chemical as possible.

Waste Disposal: A Commitment to Environmental
Stewardship
As a chlorinated organic compound, 6-Chloro-7-methylflavone and any materials

contaminated with it are considered hazardous waste and must be disposed of accordingly.

Halogenated Waste Stream: All waste containing 6-Chloro-7-methylflavone must be

collected in a designated, properly labeled "Halogenated Organic Waste" container. [9][10]*

Separate Waste Streams: Do not mix halogenated waste with non-halogenated organic

waste, as this significantly increases disposal costs and complexity. [9]* Solid Waste:
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Contaminated consumables such as gloves, absorbent pads, and weighing papers should

be collected in a separate, clearly labeled solid hazardous waste container.

Container Management: Waste containers must be kept closed except when adding waste,

and they must be stored in a designated satellite accumulation area. [10][11] Waste

Management Decision Tree
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Caption: Decision-making workflow for proper waste segregation.
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All hazardous waste must be disposed of through your institution's certified hazardous waste

management program. This typically involves incineration at a permitted facility to ensure the

complete destruction of the chlorinated organic compounds, which are converted to less

harmful substances like hydrogen chloride that can be scrubbed from the emissions. [2]

[12]Never dispose of this chemical down the drain or in the regular trash. [7][9] By adhering to

these rigorous safety protocols, researchers can confidently work with 6-Chloro-7-
methylflavone, advancing scientific discovery while upholding the highest standards of

laboratory safety and environmental responsibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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